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Compound of Interest

Compound Name: Cyanacure

Cat. No.: B1207773

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for the
laboratory use of Cyanacure, also known by its chemical name 1,2-Bis[2-
aminophenylthio]lethane.[1] Cyanacure is utilized in various industrial and scientific research
applications, including as a curing agent for polyurethane elastomers.[1][2] It has been
considered as a substitute for 4,4'-methylene bis(2-chloroaniline) (MOCA), a regulated
carcinogen.[3][4][5][6][7][8] This document outlines the potential hazards, summarizes key
safety data, and provides recommended protocols for safe handling and emergency
procedures.

Hazard Identification and Classification

Cyanacure is a chemical that requires careful handling due to its potential health effects.
Studies have indicated that Cyanacure exhibits mutagenic activity in Salmonella typhimurium
tester strains TA98 and TA100.[9]

Signal Word: Warning
Hazard Statements:
e Causes skin irritation.

o Causes serious eye irritation.
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e May cause respiratory irritation.

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.[1]

IF ON SKIN: Wash with plenty of water.[1]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1]

Store in a well-ventilated place. Keep container tightly closed.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of Cyanacure is presented in the
table below.
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Property

Value

Chemical Name

2,2'-(ethylenedithio)dianiline[1]

Cyanacure; EINECS 257-901-9; 2-({2-[(2-

Synonyms AMINOPHENYL)THIOJETHYL}THIO)ANILINE[1
]

CAS Number 52411-33-3[1]

Molecular Formula C14H16N2S2

Molecular Weight 276.42 g/mol

Appearance No data available

Odor No data available

Melting Point/Freezing Point

No data available

Boiling Point and Boiling Range

No data available

Flash Point

No data available

Evaporation Rate

No data available

Flammability (solid, gas)

No data available

Upper/Lower Flammability or Explosive Limits

No data available

Vapor Pressure

No data available

Vapor Density

No data available

Relative Density

No data available

Solubility(ies)

No data available

Partition Coefficient: n-octanol/water

No data available

Auto-ignition Temperature

No data available

Decomposition Temperature

No data available

Viscosity

No data available
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Note: "No data available" indicates that this information was not specified in the reviewed
safety data sheets.

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with Cyanacure in a laboratory
setting. The following sections detail the necessary procedures for safe handling, storage, and
disposal.

Personal Protective Equipment (PPE)

The following diagram illustrates the essential personal protective equipment required when
handling Cyanacure.

Personal Protective Equipment (PPE) for Cyanacure Handling

Wear tightly fitting safety goggles with side-shields Handle with chemical impermeable gloves . q n n a
(conforming to EN 166(EU) or NIOSH (US)) (inspected prior to use) Ve el 1 i O T s il

Use a full-face respirator if exposure limits are exceeded
or irritation is experienced

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for Handling Cyanacure.

Engineering Controls and Laboratory Practices

Proper engineering controls and laboratory practices are crucial for minimizing exposure to
Cyanacure.

e Ventilation: Always handle Cyanacure in a well-ventilated area.[1] Use of a chemical fume
hood is strongly recommended.

« Handling: Avoid contact with skin and eyes.[1] Avoid the formation of dust and aerosols.[1]
Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

e Hygiene: Wash hands thoroughly after handling.[1] Contaminated clothing should be
removed and washed before reuse.
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Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

o Disposal: Dispose of adhered or collected material promptly in accordance with appropriate
local, state, and federal regulations.[1]

Emergency Procedures

In the event of an emergency involving Cyanacure, follow the procedures outlined below.

First-Aid Measures

The following diagram outlines the immediate first-aid steps to be taken in case of exposure.
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First-Aid Procedures for Cyanacure Exposure

Ingestion:
Rinse mouth with water.

If Swallowed |5 not use mouth-to-mouth resuscitation if ingested.

Eye Contact:
M EYes Rinse with pure water for at least 15 minutes.
Consult a doctor.

Exposure Event

; Skin Contact:
On Skin
Take off contaminated clothing immediately.
Wash off with soap and plenty of water.
Consult a doctor.

If Inhaled

Inhalation:
Move to fresh air.
» If breathing is difficult, give oxygen.
If not breathing, give artificial respiration.
Consult a doctor.

Click to download full resolution via product page

Caption: First-Aid Measures for Cyanacure Exposure.

Spill and Leak Procedures

In the event of a spill or leak, the following workflow should be initiated.
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Cyanacure Spill Response Protocol

Spill or Leak Detected

Evacuate personnel to safe areas.
Keep people away from and upwind of spill/leak.

'

Remove all sources of ignition.

'

Ensure adequate ventilation.

l

ontain spillage, and then collect with an electrically protected vacuum cleaner or by wet-brushing

Place in container for disposal according to local regulations.

Click to download full resolution via product page

Caption: Workflow for Responding to a Cyanacure Spill.

Toxicological Information

Detailed toxicological data for Cyanacure is not extensively available in the public domain.
However, its classification and the results of mutagenicity tests warrant a high degree of
caution.
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Endpoint

Result

Acute Toxicity

No data available

Skin Corrosion/Irritation

Causes skin irritation

Serious Eye Damage/Irritation

Causes serious eye irritation

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

Showed mutagenic activity in Salmonella
typhimurium tester strains TA98 and TA100[9]

Carcinogenicity

No data available

Reproductive Toxicity

No data available

STOT-Single Exposure

May cause respiratory irritation

STOT-Repeated Exposure

No data available

Aspiration Hazard

No data available

This technical guide is intended to provide essential health and safety information for the

laboratory use of Cyanacure. It is imperative that all users familiarize themselves with this

information and the relevant Safety Data Sheets before handling this chemical. Always

prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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